Cas no 63526-71-6 (2-methylbutyl 4-methylbenzenesulfonate)

2-methylbutyl 4-methylbenzenesulfonate structure
63526-71-6 structure
Product Name:2-methylbutyl 4-methylbenzenesulfonate
CAS No:63526-71-6
MF:C12H18O3S
MW:242.334522724152
CID:1653204
PubChem ID:301199
Update Time:2025-04-21

2-methylbutyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

    • 2-methylbutyl 4-methylbenzenesulfonate
    • 1-butanol, 2-methyl-, 4-methylbenzenesulfonate
    • Benzenesulfonic acid, 4-Methyl-, 2-Methylbutyl ester
    • p-toluenesulfonic acid 2-methylbutyl ester
    • 2-methylbutyl p-toluenesufonate
    • (+)-beta-methylbutyl-4-toluenesulfonate
    • EN300-7226878
    • 2-methylbutyl tosylate
    • 1-Butanol, 2-methyl-, 1-(4-methylbenzenesulfonate)
    • SCHEMBL4202231
    • NSC177492
    • NSC-177492
    • DB-049260
    • 63526-71-6
    • 2-methylbutyl 4-methylbenzene-1-sulfonate
    • 2-methylbutyl p-toluenesulfonate
    • DTXSID50886619
    • Inchi: 1S/C12H18O3S/c1-4-10(2)9-15-16(13,14)12-7-5-11(3)6-8-12/h5-8,10H,4,9H2,1-3H3
    • InChI Key: HPEVJTNZYIMANV-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCC(C)CC

Computed Properties

  • Exact Mass: 242.09774
  • Monoisotopic Mass: 242.09766561g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 43.37

2-methylbutyl 4-methylbenzenesulfonate Pricemore >>

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